molecular formula C12H9NO2S B8456194 (2-Thiophen-2-yl-benzoxazol-6-yl)methanol

(2-Thiophen-2-yl-benzoxazol-6-yl)methanol

Cat. No. B8456194
M. Wt: 231.27 g/mol
InChI Key: KEXXUUUBFFJDOE-UHFFFAOYSA-N
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Description

(2-Thiophen-2-yl-benzoxazol-6-yl)methanol is a useful research compound. Its molecular formula is C12H9NO2S and its molecular weight is 231.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2-Thiophen-2-yl-benzoxazol-6-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Thiophen-2-yl-benzoxazol-6-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(2-Thiophen-2-yl-benzoxazol-6-yl)methanol

Molecular Formula

C12H9NO2S

Molecular Weight

231.27 g/mol

IUPAC Name

(2-thiophen-2-yl-1,3-benzoxazol-6-yl)methanol

InChI

InChI=1S/C12H9NO2S/c14-7-8-3-4-9-10(6-8)15-12(13-9)11-2-1-5-16-11/h1-6,14H,7H2

InChI Key

KEXXUUUBFFJDOE-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C2=NC3=C(O2)C=C(C=C3)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.1 g (23.53 mmol) methyl 2-thiophen-2-yl-benzoxazole-6-carboxylate are dissolved in 300 ml THF and cooled with dry ice/acetone, then 40 ml (40.00 mmol) of 1M lithium aluminium hydride dissolved in THF are slowly added dropwise. The mixture is stirred for 30 min at 0° C., then 4 ml of water dissolved in 20 ml THF are added dropwise, followed by 4 ml of 4N sodium hydroxide solution and another 4 ml of water. The resulting suspension is mixed with magnesium sulphate and filtered through kieselguhr, the filtrate is concentrated by rotary evaporation i. V. and the residue is purified on silica gel (eluant: cyclohexane/EA).
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
methyl 2-thiophen-2-yl-benzoxazole-6-carboxylate
Quantity
6.1 g
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
solvent
Reaction Step Two
Name
dry ice acetone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
40 mL
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Quantity
4 mL
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Quantity
4 mL
Type
solvent
Reaction Step Seven

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